N-cyclopropyl-3-[4-(ethylsulfamoyl)phenyl]propanamide

• IUPAC Name: N-cyclopropyl-3-[4-(ethylsulfamoyl)phenyl]propanamide
• InChI: InChI=1S/C14H20N2O3S/c1-2-15-20(18,19)13-8-3-11(4-9-13)5-10-14(17)16-12-6-7-12/h3-4,8-9,12,15H,2,5-7,10H2,1H3,(H,16,17)
• InChI Key: GOOVYZKOLWKWOF-UHFFFAOYSA-N
• Canonical SMILES: CCNS(=O)(=O)C1=CC=C(C=C1)CCC(=O)NC2CC2
• Molecular Formula: C14H20N2O3S
• Molecular Weight: 296.39 g/mol

Description

N-cyclopropyl-3-[4-(ethylsulfamoyl)phenyl]propanamide is an organic compound that belongs to the class of amides It is characterized by the presence of a cyclopropyl group attached to the nitrogen atom and an ethylsulfamoyl group attached to the phenyl ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-cyclopropyl-3-[4-(ethylsulfamoyl)phenyl]propanamide can be achieved through several synthetic routes. One common method involves the reaction of 4-(ethylsulfamoyl)benzoyl chloride with cyclopropylamine in the presence of a base such as triethylamine. The reaction is typically carried out in an organic solvent like dichloromethane at low temperatures to ensure high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in its pure form .

Chemical Reactions Analysis

Types of Reactions

N-cyclopropyl-3-[4-(ethylsulfamoyl)phenyl]propanamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride to convert the amide group to an amine.

Substitution: The phenyl ring can undergo electrophilic aromatic substitution reactions with reagents like bromine or nitric acid to introduce halogen or nitro groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Bromine in acetic acid for bromination; nitric acid for nitration.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Corresponding amines.

Substitution: Halogenated or nitrated derivatives.

Scientific Research Applications

N-cyclopropyl-3-[4-(ethylsulfamoyl)phenyl]propanamide has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential therapeutic applications, particularly in the development of new drugs targeting specific molecular pathways.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of other compounds

Mechanism of Action

The mechanism of action of N-cyclopropyl-3-[4-(ethylsulfamoyl)phenyl]propanamide involves its interaction with specific molecular targets. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. For instance, it may inhibit certain enzymes involved in inflammatory pathways, leading to reduced inflammation. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

• N-cyclopropyl-3-(ethylsulfamoyl)-4-methoxybenzamide
• N-(1-cyclopropyl-ethyl)-4-methyl-N-phenyl-benzamide
• 4-chloro-N-(1-cyclopropyl-ethyl)-N-phenyl-benzamide

Uniqueness

N-cyclopropyl-3-[4-(ethylsulfamoyl)phenyl]propanamide is unique due to its specific structural features, such as the cyclopropyl group and the ethylsulfamoyl group. These structural elements contribute to its distinct chemical and biological properties, making it a valuable compound for various research and industrial applications .